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Introduction

Poly(diallyldimethylammonium chloride), commonly known as PolyDADMAC, is a cationic
polymer widely utilized as a primary coagulant or a coagulant aid in water and wastewater
treatment processes.[1][2][3] Its high charge density and molecular weight make it highly
effective in destabilizing and aggregating suspended particles, leading to enhanced clarification
and purification of water.[4][5][6] These application notes provide a comprehensive overview of
the use of PolyDADMAC, including its mechanism of action, factors influencing its
performance, and detailed experimental protocols for its evaluation.

Mechanism of Action

The primary mechanisms by which PolyDADMAC induces flocculation are charge
neutralization and bridging.[4][5]

o Charge Neutralization: Most suspended particles in water, such as clays, silts, and organic
matter, possess a negative surface charge, which creates repulsive forces that prevent them
from aggregating and settling.[1][6] The highly cationic nature of PolyDADMAC allows it to
adsorb onto these negatively charged particles, neutralizing their surface charge. This
reduction in electrostatic repulsion enables the particles to come closer together.[5][6]
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 Bridging: The long-chain polymer structure of PolyDADMAC can adsorb onto multiple
destabilized particles simultaneously, forming physical "bridges” between them.[5] This
bridging action results in the formation of larger, more robust flocs that are easier to remove
from the water through sedimentation or filtration.[5]

Factors Influencing Flocculation Efficiency

The performance of PolyDADMAC as a flocculant is influenced by several key parameters:

e Dosage: The optimal dosage of PolyDADMAC is critical for effective flocculation. Under-
dosing results in incomplete charge neutralization and weak floc formation, while over-dosing
can lead to charge reversal and restabilization of the suspended particles.[1] The ideal
dosage is dependent on the raw water quality, particularly the concentration and nature of
suspended solids.[5]

* pH: PolyDADMAC is effective over a wide pH range, typically from 4 to 10.[3][7] Unlike
inorganic coagulants, its cationic charge is not significantly affected by pH changes within
this range.[8] However, the optimal pH for flocculation can vary depending on the specific
water matrix.

o Turbidity of Raw Water: The initial turbidity of the water significantly impacts the required
dosage of PolyDADMAC. Higher turbidity generally requires a higher flocculant dose to
neutralize the greater number of suspended patrticles.[5]

e Mixing Conditions: Proper mixing is essential for the effective dispersion of PolyDADMAC
and the formation of flocs. An initial rapid mix is required to ensure the polymer is evenly
distributed throughout the water, followed by a period of slow mixing to promote contact
between particles and allow for floc growth.[5][7]

Data Presentation

The following tables summarize quantitative data regarding the performance of PolyDADMAC
under various conditions.
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BENCHE

Initial Turbidity
(NTU)

PolyDADMAC
Dosage (mgl/L)

Turbidity
Removal
Efficiency (%)

Reference

80 0.5 8 >99 [2]
4.55
35.5 (ACH:PolyDADM 6 94.59 [9]
AC ratio)
High (3850) 0.5 8 99.84 [2]
Not Specified 0.2-6.0 Not Specified Not Specified [1]
Not Specified 1.0-15.0 Not Specified Not Specified [4]
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Parameter Typical Range Remarks Reference
Dosage as Primary For drinking water
0.2-6.0 mg/L [1]
Coagulant treatment.[1]
Used in conjunction
Dosage as Coagulant o i
Al 0.2-1.0 mg/L with inorganic [1]
i
coagulants.[1]
Performance is
Effective pH Range 4-10 relatively stable within  [3][7]
this range.[3][7]
Stock Solution For laboratory and
, 0.05% - 0.5% [10]
Concentration plant use.[10]
To ensure rapid and
Rapid Mix Speed 100 - 300 rpm uniform dispersion of [2][11]
the polymer.
Sufficient time for
Rapid Mix Time 30 - 120 seconds initial particle [12]
destabilization.
To promote floc
) growth without
Slow Mix Speed 20 - 40 rpm ) [13]
causing shear
breakage.
Allows for the
Slow Mix Time 10 - 30 minutes formation of large, [12][14]

settleable flocs.

Experimental Protocols

The following protocols provide detailed methodologies for the preparation of PolyDADMAC

solutions and the determination of its optimal dosage using the standard jar test procedure.

Protocol 1: Preparation of PolyDADMAC Stock Solution

(0.1% wiv)
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Materials:

PolyDADMAC (liquid or powder form)
Distilled or deionized water
Volumetric flask (100 mL)

Graduated cylinder

Magnetic stirrer and stir bar
Weighing balance (if using powder)

Pipette (if using liquid)

Procedure:

For powdered PolyDADMAC: a. Accurately weigh 0.1 g of PolyDADMAC powder. b. Add
approximately 50 mL of distilled water to a 100 mL volumetric flask. c. Place a magnetic stir
bar in the flask and place it on a magnetic stirrer. d. Slowly add the weighed PolyDADMAC
powder to the water while stirring to prevent clumping. e. Continue stirring until the powder is
completely dissolved. f. Add distilled water to the flask to bring the final volume to 100 mL. g.
Stopper the flask and invert it several times to ensure homogeneity.

For liquid PolyDADMAC (assuming a 40% w/v concentration): a. Calculate the volume of the
concentrated PolyDADMAC solution needed. For a 0.1% solution from a 40% stock: (V1)
(40%) = (100 mL)(0.1%) V1 = 0.25 mL b. Using a pipette, accurately transfer 0.25 mL of the
concentrated PolyDADMAC solution into a 100 mL volumetric flask containing approximately
50 mL of distilled water. c. Add a magnetic stir bar and stir for 15-20 minutes to ensure
complete mixing. d. Add distilled water to the flask to bring the final volume to 100 mL. e.
Stopper the flask and invert it several times to ensure homogeneity.

Note: Prepared stock solutions should be stored at room temperature and are typically stable

for a few days. It is recommended to prepare fresh solutions for optimal performance.
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Protocol 2: Determination of Optimal PolyDADMAC
Dosage via Jar Test

Materials:

Jar testing apparatus with multiple stirrers
o Beakers (e.g.,,11L)

e Raw water sample

+ PolyDADMAC stock solution (e.g., 0.1%)
» Pipettes or syringes for accurate dosing

e Turbidimeter

e pH meter

Timer

Procedure:

o Sample Preparation: a. Measure and record the initial pH and turbidity of the raw water
sample. b. Fill a series of six beakers with equal volumes (e.g., 500 mL or 1000 mL) of the
raw water sample.

o Dosage Application: a. Place the beakers in the jar testing apparatus. b. While the stirrers
are off, add varying dosages of the PolyDADMAC stock solution to each beaker. A typical
starting range might be 0.5, 1.0, 2.0, 4.0, 6.0, and 8.0 mg/L.

o Calculation Example: To achieve a 2.0 mg/L dose in a 1000 mL beaker using a 0.1%
(2000 mg/L) stock solution: (V1)(1000 mg/L) = (1000 mL)(2.0 mg/L) V1 = 2.0 mL of the
stock solution.

» Rapid Mix: a. Turn on the stirrers to a high speed (e.g., 200 rpm) for a short duration (e.g., 1
minute) to simulate rapid mixing in a treatment plant. This ensures the flocculant is quickly
and evenly dispersed.[12]
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Slow Mix (Flocculation): a. Reduce the stirring speed to a slow mix (e.g., 30 rpm) for a longer
period (e.g., 15-20 minutes). This promotes the collision of destabilized particles and the
formation of larger flocs.[12]

Settling: a. Turn off the stirrers and allow the flocs to settle for a predetermined time (e.g., 30
minutes).[14]

Analysis: a. Observe the floc characteristics in each beaker (size, density, settling rate). b.
Carefully collect a sample from the supernatant of each beaker, being cautious not to disturb
the settled flocs. c. Measure and record the final turbidity and pH of the supernatant from
each beaker.

Determination of Optimal Dosage: a. Plot the final turbidity against the PolyDADMAC
dosage. b. The optimal dosage is the one that results in the lowest final turbidity before the
turbidity begins to increase again (indicating overdosing).
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Caption: Mechanism of PolyDADMAC Flocculation.
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Caption: Experimental Workflow for Jar Testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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